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Compound of Interest

Compound Name: MERCURIC SULFATE

Cat. No.: B1174094 Get Quote

Application Notes and Protocols for Mercuric
Sulfate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Mercuric sulfate (HgSO₄) is a highly toxic, odorless, white crystalline solid. It is utilized in

various laboratory applications, including as a catalyst in organic synthesis and for gold and

silver extraction.[1][2] Due to its severe toxicity, stringent handling and storage procedures are

imperative to ensure the safety of laboratory personnel and the environment. These notes

provide detailed protocols for the safe management of mercuric sulfate in a laboratory setting.

Hazard Identification and Classification
Mercuric sulfate is classified as a highly hazardous substance. It is fatal if swallowed, inhaled,

or in contact with skin, and can cause damage to organs through prolonged or repeated

exposure.[3][4] It is also very toxic to aquatic life with long-lasting effects.[3][4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of mercuric sulfate is provided in the

table below.
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Property Value References

Appearance
White granules or crystalline

powder
[1][2]

Molecular Formula HgSO₄ [3]

Molecular Weight 296.64 g/mol [3]

Solubility

Reacts with water. Soluble in

hydrochloric acid, hot dilute

sulfuric acid, and concentrated

sodium chloride solution.

[1][5]

Decomposition Temperature 450 °C [3][6]

Specific Gravity 6.47 g/cm³ [3]

Personal Protective Equipment (PPE)
The following personal protective equipment must be worn when handling mercuric sulfate:
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PPE Category Specification References

Respiratory Protection

A full facepiece particulate

respirator (NIOSH type N100

filters) is recommended if

exposure limits are exceeded.

Work should be conducted in a

well-ventilated area, preferably

under a fume hood.

[7][8]

Eye Protection

Chemical safety goggles

and/or a full face shield are

required where dusting or

splashing is possible.

[7]

Hand Protection

Impervious protective gloves

(e.g., butyl rubber, chlorinated

polyethylene) must be worn.

[7][9]

Skin and Body Protection

Wear an impervious protective

lab coat, apron, or coveralls to

prevent skin contact.

[7]

Handling and Storage Protocols
Handling

Ventilation: Always handle mercuric sulfate in a well-ventilated area, such as a chemical

fume hood, to minimize inhalation exposure.[3]

Avoid Dust Formation: Avoid actions that generate dust. Use dry clean-up procedures and do

not use compressed air for cleaning.

Avoid Contact: Prevent all personal contact with the substance, including inhalation,

ingestion, and skin/eye contact.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in areas where

mercuric sulfate is handled or stored.[10]
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Storage
Container: Store in the original, tightly closed container. Glass or other approved containers

should be used.[11]

Location: Store in a cool, dry, well-ventilated, and locked area.[3]

Incompatible Materials: Store away from incompatible materials such as strong acids, bases,

strong oxidizing agents, and reducing agents.[1][9]

Light and Moisture: Protect from light and moisture.[1][7]

Emergency Procedures
Spills and Leaks

Evacuate: Evacuate unnecessary personnel from the spill area.[10]

Ventilate: Ensure the area is well-ventilated.

Containment: Stop the release if it is safe to do so.[10]

Cleanup:

Wear appropriate PPE, including respiratory protection.

Mechanically recover the spilled product using a scoop or vacuum. Avoid generating dust.

[10]

Collect the spillage in a suitable, labeled container for disposal.[3][10]

Sprinkle the spill area with sulfur or calcium polysulfide to suppress any remaining

mercury.[7]

Disposal: Dispose of the collected waste at an authorized site.[10]

First Aid
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Exposure Route First Aid Measures References

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If breathing is

difficult or has stopped, provide

artificial respiration or oxygen.

Immediately call a poison

center or doctor.

[3][10]

Skin Contact

Immediately take off all

contaminated clothing. Gently

wash the affected area with

plenty of soap and water. Call

a physician immediately.

[3][10]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

Immediately call an

ophthalmologist.

[8][10]

Ingestion

Rinse mouth. Do NOT induce

vomiting. Immediately call a

poison center or doctor.

[4][8]

Disposal Protocol
Waste Characterization: Mercuric sulfate and any contaminated materials are considered

hazardous waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container.

Disposal Method: Dispose of the waste through an authorized hazardous waste disposal

facility. Do not allow the chemical to enter the environment.[3][12] For small quantities, the

material may be dissolved and precipitated as a sulfide for recovery or disposal.
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Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of mercuric sulfate
in a laboratory setting.

Start: Prepare to Handle
Mercuric Sulfate

1. Don Personal Protective
Equipment (PPE)

2. Ensure Proper Ventilation
(Fume Hood)

3. Handle Mercuric Sulfate
(Avoid Dust)

4. Store Properly
(Cool, Dry, Locked)

5. Clean Work Area
and Decontaminate

6. Dispose of Waste
(Hazardous Waste)

End: Procedure Complete

Click to download full resolution via product page
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Caption: Workflow for Safe Handling of Mercuric Sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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